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Compound of Interest

Compound Name: EPZ004777

Cat. No.: B607349

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the handling of
EPZ004777, a potent and selective DOTL1L inhibitor. Adherence to these guidelines is critical to
ensure the safety of researchers and the integrity of experimental outcomes. The following
procedures cover the lifecycle of the compound within the laboratory, from receipt to disposal.

Personal Protective Equipment (PPE) and Safety
Precautions

While some supplier Safety Data Sheets (SDS) may classify EPZ004777 as not hazardous, it is
prudent to treat all research compounds of this nature with a high degree of caution. "Standard
Handling" procedures should be rigorously followed. The following Personal Protective
Equipment (PPE) is mandatory when handling EPZ004777 in its powdered form and in
solution.
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PPE Category Item Specification

Double-gloving is
recommended when handling

Hand Protection Nitrile Gloves the solid compound. Change
gloves immediately if

contaminated.

) Safety Glasses with Side Must be worn at all times in the
Eye Protection _
Shields laboratory.

Recommended when weighing
or handling the powdered form

Respiratory Protection N95 or higher-rated respirator outside of a certified chemical
fume hood or ventilated

balance enclosure.

Fully buttoned, with tight-fitting

Body Protection Laboratory Coat
cuffs.

Operational Plan: Step-by-Step Guidance

A systematic approach to handling EPZ004777 is crucial to minimize exposure risk and prevent
contamination. The following workflow outlines the key procedural steps.
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Figure 1. A workflow diagram illustrating the key stages of handling EPZ004777, from receiving
to disposal.

Receiving and Inspection

e 1.1. Upon receipt, visually inspect the external packaging for any signs of damage, such as
cracks, leaks, or punctures.

1.2. If the package is compromised, do not open it. Isolate the package in a chemical fume
hood and contact your institution's Environmental Health and Safety (EHS) office
immediately.

o 1.3. If the package is intact, transfer it to the designated laboratory area for unpacking.

e 1.4. Wear appropriate PPE (lab coat, safety glasses, and nitrile gloves) before opening the
package.

e 1.5. Carefully unpack the compound, verifying that the primary container is sealed and
undamaged.

e 1.6. Log the compound into your laboratory's chemical inventory system, noting the date of
receipt, quantity, and assigned storage location.

Storage

e 2.1. Based on supplier recommendations, store the solid compound in a tightly sealed
container at either -20°C or -80°C.[1]

e 2.2. The storage area should be clearly labeled and designated for potent compounds.

o 2.3. For stock solutions, it is recommended to store them in small aliquots to avoid repeated
freeze-thaw cycles.[1]

Sample Preparation (Weighing and Dissolving)

e 3.1. All handling of the solid, powdered form of EPZ004777 must be conducted in a certified
chemical fume hood or a ventilated balance enclosure to minimize the risk of inhalation.
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3.2. Before weighing, decontaminate the work surface.

3.3. Use dedicated spatulas and weighing boats. If disposable, discard them as solid
chemical waste immediately after use. If reusable, decontaminate them thoroughly.

3.4. To prepare a stock solution, dissolve the weighed powder in a suitable solvent, such as
Dimethyl Sulfoxide (DMSO).

3.5. Cap the vial tightly and vortex until the compound is fully dissolved.

3.6. Prepare aliquots of the stock solution in appropriately labeled cryovials for storage.

Experimental Use

e 4.1. When diluting the stock solution for experiments, perform the work in a chemical fume
hood or on a designated and clearly marked bench area.

o 4.2. Always wear appropriate PPE, including double gloves, a lab coat, and safety glasses.
e 4.3. Avoid generating aerosols.

e 4.4, In case of a spill, immediately alert others in the vicinity and follow your institution's
chemical spill cleanup procedures.

Disposal Plan

Proper disposal of EPZ004777 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Solid Waste:

o All disposable materials that have come into contact with EPZ004777 (e.g., weighing
boats, pipette tips, gloves, bench paper) must be collected in a designated, sealed, and
clearly labeled hazardous chemical waste container.

e Liquid Waste:
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o Unused stock solutions and experimental media containing EPZ004777 must be collected
in a designated, sealed, and clearly labeled hazardous liquid chemical waste container.

o Do not dispose of any liquid waste containing EPZ004777 down the drain.
o Empty Vials:

o Empty vials that contained the solid compound or stock solutions should be triple-rinsed
with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The
rinsed vials can then be disposed of as solid waste.

o Waste Pickup:

o Follow your institution's procedures for the pickup and disposal of hazardous chemical
waste. Ensure all waste containers are properly labeled with the full chemical name and
any other required information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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